Cas no 2287335-03-7 (1-(Chloromethyl)-3-phenylbicyclo[1.1.1]pentane)

• Product Name: 1-(Chloromethyl)-3-phenylbicyclo[1.1.1]pentane
• CAS No: 2287335-03-7
• MF: C₁₂H₁₃Cl
• MW: 192.684622526169
• CID: 6229013
• PubChem ID: 137946069
• Update Time: 2025-06-09

1-(Chloromethyl)-3-phenylbicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 2287335-03-7
• 1-(Chloromethyl)-3-phenylbicyclo[1.1.1]pentane
• EN300-6760713

• Inchi： 1S/C12H13Cl/c13-9-11-6-12(7-11,8-11)10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key： YAESUBUWQLQTEA-UHFFFAOYSA-N
• SMILES： ClCC12CC(C3C=CC=CC=3)(C1)C2

Computed Properties

• Exact Mass: 192.0705781g/mol
• Monoisotopic Mass: 192.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-(Chloromethyl)-3-phenylbicyclo[1.1.1]pentane

Introduction to 1-(Chloromethyl)-3-phenylbicyclo[1.1.1]pentane (CAS No: 2287335-03-7)

1-(Chloromethyl)-3-phenylbicyclo[1.1.1]pentane, identified by the Chemical Abstracts Service Number (CAS No) 2287335-03-7, is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry and organic synthesis. This bicyclic terpene derivative features a unique combination of a chloromethyl group and a phenyl substituent, positioned on a bicyclo[1.1.1]pentane scaffold, which endows it with distinct chemical reactivity and potential biological activity. The compound's architecture is reminiscent of natural products found in plants and Terpenes, suggesting a rich chemical space for exploration.

The bicyclo[1.1.1]pentane core is a well-studied motif in organic chemistry, known for its stability and conformational flexibility. The presence of the chloromethyl group at the 1-position introduces a reactive site for nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the phenyl substituent at the 3-position contributes to the compound's electronic properties and may influence its interactions with biological targets.

In recent years, there has been growing interest in developing novel scaffolds for drug discovery, particularly those inspired by natural products but optimized for improved pharmacokinetic properties. The structure of 1-(Chloromethyl)-3-phenylbicyclo[1.1.1]pentane aligns with this trend, as it combines elements of both natural and synthetic origin. The compound's rigid bicyclic framework suggests potential for binding to proteins with high specificity, while the reactive chloromethyl group provides a handle for further derivatization.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The chloromethyl group can be readily converted into other functional groups such as alcohols, ethers, or thioethers through nucleophilic substitution reactions. This versatility makes it an attractive candidate for medicinal chemists seeking to explore new chemical spaces. Furthermore, the phenyl ring can be modified through various electrophilic aromatic substitution reactions, allowing for further diversification of the molecular structure.

Recent studies have highlighted the importance of conformationally constrained molecules in drug design. The bicyclo[1.1.1]pentane scaffold provides a rigid framework that can mimic the binding pockets of biological targets, potentially improving both affinity and selectivity. This has led to increased interest in derivatives of this core structure for applications in oncology, inflammation, and other therapeutic areas where precise molecular recognition is crucial.

The synthesis of 1-(Chloromethyl)-3-phenylbicyclo[1.1.1]pentane presents an interesting challenge due to the complexity of the bicyclic system. Traditional approaches often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, advances in synthetic methodology have made it possible to access such structures with greater efficiency and precision. For instance, recent reports have described novel catalytic strategies that facilitate the construction of bicycles from simpler precursors while maintaining high regioselectivity.

The potential biological activity of 1-(Chloromethyl)-3-phenylbicyclo[1.1.1]pentane has not been extensively explored; however, its structural features suggest several possible avenues for investigation. The chloromethyl group could serve as an anchor for protein binding or as a precursor to more polar functional groups that enhance solubility or metabolic stability. The phenyl ring may interact with aromatic residues in biological targets, contributing to binding affinity through π-stacking interactions.

In conclusion, 2287335-03-7 represents a promising candidate for further research in medicinal chemistry and drug discovery due to its unique structural features and synthetic versatility。 Its rigid bicyclic framework combined with reactive functional groups makes it an attractive scaffold for developing novel therapeutic agents。 As synthetic methodologies continue to evolve，the accessibility of such complex molecules will likely increase，opening up new possibilities for exploration。